![molecular formula C19H14N2O3S B214769 2-(2-oxo-2H-chromen-3-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B214769.png)
2-(2-oxo-2H-chromen-3-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-oxo-2H-chromen-3-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one, also known as TMB-4, is a novel heterocyclic compound that has been synthesized for scientific research purposes. This compound has gained significant attention due to its potential applications in drug discovery and development.
Scientific Research Applications
2-(2-oxo-2H-chromen-3-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been shown to have potential applications in drug discovery and development. It has been found to exhibit antitumor, anti-inflammatory, and antioxidant activities. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit acetylcholinesterase, an enzyme responsible for the breakdown of acetylcholine in the brain.
Mechanism of Action
The mechanism of action of 2-(2-oxo-2H-chromen-3-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it is believed to exert its pharmacological effects by modulating various signaling pathways in the body. This compound has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in regulating inflammation and immune responses. This compound has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of prostaglandins, which are involved in inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been found to reduce inflammation in animal models of arthritis and colitis. In addition, this compound has been shown to exhibit antioxidant activity, which may help to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2-oxo-2H-chromen-3-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is its potential as a lead compound for drug discovery and development. Its unique structure and pharmacological properties make it an attractive candidate for further study. However, one of the limitations of this compound is its relatively low solubility in water, which may make it difficult to use in certain experimental protocols.
Future Directions
There are several future directions for the study of 2-(2-oxo-2H-chromen-3-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one. One area of interest is its potential use in the treatment of Alzheimer's disease. Further studies are needed to determine the efficacy and safety of this compound in animal models of Alzheimer's disease. Another area of interest is the development of more soluble analogs of this compound, which may have improved pharmacological properties. Finally, the potential use of this compound in combination with other drugs for the treatment of cancer and other diseases should be explored.
Synthesis Methods
The synthesis of 2-(2-oxo-2H-chromen-3-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one involves a multi-step process that includes the reaction of 2-aminothiophenol with ethyl acetoacetate to form 2-(2-oxo-2H-chromen-3-yl)-3-ethoxycarbonylthiophene. This intermediate is then reacted with 2,3-dichloroquinoxaline to form 2-(2-oxo-2H-chromen-3-yl)-3-ethoxycarbonylthieno[2,3-d]pyrimidin-4(3H)-one. Finally, the ethyl ester group is removed using sodium hydroxide to obtain this compound.
properties
Molecular Formula |
C19H14N2O3S |
---|---|
Molecular Weight |
350.4 g/mol |
IUPAC Name |
2-(2-oxochromen-3-yl)-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one |
InChI |
InChI=1S/C19H14N2O3S/c22-17-15-11-6-2-4-8-14(11)25-18(15)21-16(20-17)12-9-10-5-1-3-7-13(10)24-19(12)23/h1,3,5,7,9H,2,4,6,8H2,(H,20,21,22) |
InChI Key |
RRNQHBXKLZGYOX-UHFFFAOYSA-N |
SMILES |
C1CCC2=C(C1)C3=C(S2)N=C(NC3=O)C4=CC5=CC=CC=C5OC4=O |
Canonical SMILES |
C1CCC2=C(C1)C3=C(S2)N=C(NC3=O)C4=CC5=CC=CC=C5OC4=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.